Cas no 1261900-29-1 (3-Bromo-5-(3-fluoro-4-methylphenyl)phenol)

• Product Name: 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol
• CAS No: 1261900-29-1
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD18316053
• CID: 2762195
• PubChem ID: 53221776
• Update Time: 2025-06-21

3-Bromo-5-(3-fluoro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316053
• 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol, 95%
• 3-BROMO-5-(3-FLUORO-4-METHYLPHENYL)PHENOL
• 5-Bromo-3'-fluoro-4'-methyl[1,1'-biphenyl]-3-ol
• 1261900-29-1
• DTXSID10686379
• 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol

• MDL： MFCD18316053
• Inchi： 1S/C13H10BrFO/c1-8-2-3-9(6-13(8)15)10-4-11(14)7-12(16)5-10/h2-7,16H,1H3
• InChI Key： YRACFNXYGPQVKX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(C)=C(C=1)F)O

Computed Properties

• Exact Mass: 279.98991Da
• Monoisotopic Mass: 279.98991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol

Introduction to 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol (CAS No. 1261900-29-1) and Its Emerging Applications in Chemical Biology

The compound 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol, identified by the CAS number 1261900-29-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural motifs—including a brominated phenol core and a fluoro-methylated aromatic substituent—has garnered attention for its potential in modulating biological pathways and its utility in drug discovery. The precise arrangement of bromine and fluorine atoms on the aromatic ring imparts distinct electronic and steric properties, making this compound a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the compound's relevance in the design of small-molecule inhibitors targeting various disease-related pathways. The bromine substituent at the 3-position enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions that are pivotal in medicinal chemistry. Concurrently, the fluoro-4-methylphenyl group introduces both lipophilicity and metabolic stability, which are critical factors in optimizing pharmacokinetic profiles. These structural features have been leveraged to develop molecules with enhanced binding affinity and selectivity against biological targets.

In the realm of oncology, 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol has been investigated for its potential to interfere with signaling cascades involved in cancer progression. Preclinical studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and transcription factors that are aberrantly activated in tumor cells. The fluoro-methylphenyl moiety, in particular, has been shown to improve oral bioavailability and reduce susceptibility to rapid metabolic degradation, thereby increasing the therapeutic efficacy of potential drug candidates.

The compound's utility extends beyond oncology into other therapeutic areas such as neurodegenerative diseases and infectious disorders. Researchers have explored its interaction with enzymes and receptors implicated in conditions like Alzheimer's disease and bacterial infections. The presence of both bromine and fluorine atoms allows for fine-tuning of binding interactions through structure-activity relationship (SAR) studies, enabling the optimization of lead compounds for clinical development.

Advances in synthetic methodologies have further enhanced the accessibility of 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol, enabling scalable production for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis of complex derivatives, reducing reaction times and improving yields. These advancements underscore the compound's significance as a building block for innovative drug discovery efforts.

The integration of computational chemistry and high-throughput screening has accelerated the identification of promising derivatives of 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol. Molecular docking simulations have been used to predict binding affinities against target proteins, while virtual screening platforms have facilitated rapid evaluation of large libraries of analogs. Such approaches have revealed novel scaffolds with improved pharmacological properties, positioning this compound as a cornerstone in next-generation drug development pipelines.

Future directions in research may focus on exploring the compound's role in modulating epigenetic mechanisms, given its structural similarity to known histone deacetylase (HDAC) inhibitors. The interplay between bromine and fluorine substituents may influence hydrogen bonding interactions with biological targets, offering opportunities to develop selective modulators with minimal off-target effects. Additionally, bioconjugation strategies could be employed to extend the utility of this compound into targeted therapy applications.

In summary, 3-Bromo-5-(3-fluoro-4-methylphenyl)phenol (CAS No. 1261900-29-1) represents a compelling example of how structural innovation can drive advancements in chemical biology and pharmaceutical science. Its unique combination of electronic and steric properties makes it a valuable tool for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, its impact on drug discovery is poised to grow significantly.